N-Butyl Nortadalafil
N-Butyl Nortadalafil
Brand Name:
Vulcanchem
CAS No.:
171596-31-9
VCID:
VC0137380
InChI:
InChI=1S/C25H25N3O4/c1-2-3-10-27-13-22(29)28-19(25(27)30)12-17-16-6-4-5-7-18(16)26-23(17)24(28)15-8-9-20-21(11-15)32-14-31-20/h4-9,11,19,24,26H,2-3,10,12-14H2,1H3/t19-,24-/m1/s1
SMILES:
CCCCN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36
Molecular Formula:
C₂₅H₂₅N₃O₄
Molecular Weight:
431.5 g/mol
N-Butyl Nortadalafil
CAS No.: 171596-31-9
Reference Standards
VCID: VC0137380
Molecular Formula: C₂₅H₂₅N₃O₄
Molecular Weight: 431.5 g/mol
| CAS No. | 171596-31-9 |
|---|---|
| Product Name | N-Butyl Nortadalafil |
| Molecular Formula | C₂₅H₂₅N₃O₄ |
| Molecular Weight | 431.5 g/mol |
| IUPAC Name | (2R,8R)-2-(1,3-benzodioxol-5-yl)-6-butyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione |
| Standard InChI | InChI=1S/C25H25N3O4/c1-2-3-10-27-13-22(29)28-19(25(27)30)12-17-16-6-4-5-7-18(16)26-23(17)24(28)15-8-9-20-21(11-15)32-14-31-20/h4-9,11,19,24,26H,2-3,10,12-14H2,1H3/t19-,24-/m1/s1 |
| Standard InChIKey | KYRHHTFKIXWPJS-NTKDMRAZSA-N |
| Isomeric SMILES | CCCCN1CC(=O)N2[C@@H](C1=O)CC3=C([C@H]2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36 |
| SMILES | CCCCN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36 |
| Canonical SMILES | CCCCN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36 |
| Synonyms | (6R,12aR)-6-(1,3-Benzodioxol-5-yl)-2-butyl-2,3,6,7,12,12a-hexahydropyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione |
| PubChem Compound | 11059087 |
| Last Modified | Nov 11 2021 |
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